Cas no 122799-95-5 (3-Amino-1-ethyl-1H-pyrazole-4-carbonitrile)

• Product Name: 3-Amino-1-ethyl-1H-pyrazole-4-carbonitrile
• CAS No: 122799-95-5
• MF: C₆H₈N₄
• MW: 136.15452003479
• MDL: MFCD11040166
• CID: 821370
• PubChem ID: 10773029
• Update Time: 2025-06-11

3-Amino-1-ethyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1-ethyl-1H-pyrazole-4-carbonitrile
• 3-amino-1-ethylpyrazole-4-carbonitrile
• CL3417
• 1H-Pyrazole-4-carbonitrile, 3-amino-1-ethyl-
• BS-52949
• DB-062097
• AKOS006306793
• DTXSID90444595
• 122799-95-5
• CS-0196604
• EN300-1617932
• MFCD11040166
• SCHEMBL8241443
• AC-23284
• J-511512

• MDL： MFCD11040166
• Inchi： 1S/C6H8N4/c1-2-10-4-5(3-7)6(8)9-10/h4H,2H2,1H3,(H2,8,9)
• InChI Key： OALFQLAIPMSUAW-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(C#N)C(N)=N1

Computed Properties

• Exact Mass: 136.07500
• Monoisotopic Mass: 136.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Density: 1.25
• Melting Point: 68 ºC
• Boiling Point: 330.1±27.0 °C(Predicted)
• PSA: 67.63000
• LogP: 0.93808
• pka: 1.27±0.10(Predicted)

3-Amino-1-ethyl-1H-pyrazole-4-carbonitrile Security Information

• Signal Word：Danger
• Hazard Statement： H301;H311;H331
• Warning Statement： P261;P280;P301+P310;P311
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 3-Amino-1-ethyl-1H-pyrazole-4-carbonitrile

Introduction to 3-Amino-1-ethyl-1H-pyrazole-4-carbonitrile (CAS No: 122799-95-5)

3-Amino-1-ethyl-1H-pyrazole-4-carbonitrile is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 122799-95-5, belongs to the pyrazole family, which is well-known for its diverse biological activities and structural versatility. Pyrazole derivatives have been extensively studied due to their potential applications in drug development, particularly as scaffolds for designing novel therapeutic agents.

The molecular structure of 3-Amino-1-ethyl-1H-pyrazole-4-carbonitrile consists of a pyrazole ring substituted with an amino group at the 3-position, an ethyl group at the 1-position, and a nitrile group at the 4-position. This specific arrangement of functional groups imparts unique chemical and biological properties to the compound, making it a valuable intermediate in synthetic chemistry and a promising candidate for further pharmacological exploration.

In recent years, there has been a growing interest in developing new therapeutic agents with improved efficacy and reduced side effects. 3-Amino-1-ethyl-1H-pyrazole-4-carbonitrile has emerged as a key intermediate in the synthesis of various bioactive molecules. Its ability to serve as a versatile building block allows chemists to modify its structure in multiple ways, enabling the creation of novel compounds with tailored biological properties.

One of the most compelling aspects of 3-Amino-1-ethyl-1H-pyrazole-4-carbonitrile is its potential application in the development of antimicrobial agents. The pyrazole core is known to exhibit broad-spectrum antimicrobial activity, and modifications to this core can enhance or alter these properties. Recent studies have demonstrated that derivatives of pyrazole can inhibit the growth of various bacteria, fungi, and even some viruses. The presence of both an amino group and a nitrile group in 3-Amino-1-ethyl-1H-pyrazole-4-carbonitrile may contribute to its ability to interact with biological targets, thereby influencing its antimicrobial efficacy.

Moreover, 3-Amino-1-ethyl-1H-pyrazole-4-carbonitrile has shown promise in the field of anticancer research. Pyrazole derivatives have been investigated for their ability to induce apoptosis in cancer cells and inhibit tumor growth. The structural features of 3-Amino-1-ethyl-1H-pyrazole-4-carbonitrile, particularly the amino and nitrile groups, may play a crucial role in mediating these effects by interacting with specific enzymes or receptors involved in cancer cell proliferation and survival.

The synthesis of 3-Amino-1-ethyl-1H-pyrazole-4-carbonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors, followed by functional group transformations such as cyanation and amination. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating further research and development.

Recent advancements in computational chemistry have also contributed to our understanding of the pharmacological properties of 3-Amino-1-ethyl-1H-pyrazole-4-carbonitrile. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at the atomic level. These insights can guide the design of modified derivatives with enhanced binding affinity and selectivity, ultimately leading to more effective therapeutic agents.

The safety profile of 3-Amino-1-ethyl-1H-pyrazole-4-carbonitrile is another critical aspect that has been studied extensively. As with any chemical compound used in pharmaceutical research, it is essential to evaluate its toxicity, solubility, and metabolic stability. Preliminary studies suggest that this compound exhibits moderate solubility in water and organic solvents, which may influence its absorption and distribution within biological systems.

In conclusion, 3-Amino-1 ethyl - 1 H - pyrazole - 4 - carbonitrile (CAS No: 122799 - 95 - 5) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for synthesizing novel bioactive molecules with applications ranging from antimicrobial agents to anticancer drugs. Continued research into this compound will likely uncover new therapeutic possibilities and contribute to advancements in drug development.